Cas no 2025943-80-8 (5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)-)

• Product Name: 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)-
• CAS No: 2025943-80-8
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 5277474
• Update Time: 2025-10-31

5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)-

• Inchi： 1S/C8H14N2OS/c1-6(2)9-5-7-4-8(11-3)10-12-7/h4,6,9H,5H2,1-3H3
• InChI Key： BLBPKCULBOBKOQ-UHFFFAOYSA-N
• SMILES： S1C(CNC(C)C)=CC(OC)=N1

Additional information on 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)-

Introduction to 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- (CAS No: 2025943-80-8)

5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)-, identified by its CAS number 2025943-80-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isothiazole class, a heterocyclic structure characterized by a sulfur atom incorporated into a five-membered ring alongside carbon and nitrogen atoms. The presence of functional groups such as a methoxy substituent at the 3-position and an N-(1-methylethyl) group at the nitrogen position endows this molecule with unique chemical properties and potential biological activities.

The isothiazole core is a versatile scaffold that has been extensively explored in medicinal chemistry due to its ability to interact with biological targets in multiple ways. Isothiazoles are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The structural features of 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- make it a promising candidate for further investigation in these areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The 3-methoxy-N-(1-methylethyl) substituents in this compound contribute to its complexity and potential for selective binding to biological receptors. The methoxy group can participate in hydrogen bonding interactions, while the N-(1-methylethyl) group may influence the electronic properties of the molecule, affecting its reactivity and binding affinity.

One of the most compelling aspects of 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- is its potential application in the development of targeted therapies. Researchers have been exploring its derivatives as inhibitors of key enzymes involved in disease pathways. For instance, modifications to the isothiazole ring have shown promise in disrupting bacterial biofilms by targeting essential bacterial enzymes. The methoxy and N-(1-methylethyl) groups may play a crucial role in modulating the compound's interaction with these enzymes, thereby enhancing its efficacy.

The synthesis of 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for easy modification of its structure to tailor its biological activity.

Recent studies have highlighted the importance of 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- in drug discovery efforts. Researchers have demonstrated its potential as a precursor for more complex pharmacophores by leveraging its reactive sites. For example, functionalization at the sulfur atom can lead to thiazolidine derivatives, which have been implicated in various therapeutic applications. The flexibility of this compound's structure allows chemists to explore diverse chemical spaces, opening up new avenues for medicinal chemistry innovation.

The pharmacokinetic properties of 5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- are also under investigation to optimize its delivery and efficacy. Factors such as solubility, metabolic stability, and bioavailability are critical considerations when evaluating a compound's potential as a drug candidate. By understanding how this molecule behaves within biological systems, researchers can design analogs with improved pharmacokinetic profiles.

In conclusion,5-Isothiazolemethanamine, 3-methoxy-N-(1-methylethyl)- (CAS No: 2025943-80-8) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset for researchers striving to develop novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.